![molecular formula C19H13FN4 B286196 2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile](/img/structure/B286196.png)
2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as FABP5 inhibitor due to its ability to inhibit fatty acid binding protein 5 (FABP5). FABP5 is a protein that plays a crucial role in lipid metabolism, inflammation, and cancer progression. Therefore, FABP5 inhibitors have been investigated as potential therapeutic agents for various diseases.
Mechanism of Action
The mechanism of action of 2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves the inhibition of this compound. This compound is a protein that binds to fatty acids and plays a crucial role in their transport and metabolism. Inhibition of this compound leads to a decrease in the uptake and utilization of fatty acids by cancer cells, resulting in decreased proliferation and growth.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has been shown to have beneficial effects on lipid metabolism and inflammation. It has been shown to decrease lipid accumulation in adipocytes and improve insulin sensitivity in obese mice. Additionally, it has been shown to decrease inflammation in macrophages and improve liver function in mice with nonalcoholic fatty liver disease.
Advantages and Limitations for Lab Experiments
One advantage of 2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is its specificity for this compound. This allows for targeted inhibition of this compound without affecting other proteins involved in lipid metabolism. However, one limitation of this compound is its relatively low solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile. One direction is to investigate its potential as a treatment for other diseases such as atherosclerosis and neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for therapeutic use. Finally, the development of more soluble analogs of this compound could improve its usability in certain experiments.
Synthesis Methods
The synthesis of 2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves a multistep process. The initial step involves the condensation of 3-fluorobenzaldehyde and 2,4-pentanedione to form 3-fluoro-4-hydroxy-5-methylbenzaldehyde. This intermediate is then reacted with malononitrile and ammonium acetate to form the final product.
Scientific Research Applications
2-amino-5-(3-fluorobenzylidene)-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been investigated as a potential treatment for metabolic disorders such as obesity and type 2 diabetes.
Properties
Molecular Formula |
C19H13FN4 |
---|---|
Molecular Weight |
316.3 g/mol |
IUPAC Name |
(5Z)-2-amino-5-[(3-fluorophenyl)methylidene]-4,6-dimethylcyclopenta[b]pyridine-3,7-dicarbonitrile |
InChI |
InChI=1S/C19H13FN4/c1-10-14(7-12-4-3-5-13(20)6-12)17-11(2)16(9-22)19(23)24-18(17)15(10)8-21/h3-7H,1-2H3,(H2,23,24)/b14-7- |
InChI Key |
JJDLOQIHVUFKKT-AUWJEWJLSA-N |
Isomeric SMILES |
CC\1=C(C2=C(/C1=C\C3=CC(=CC=C3)F)C(=C(C(=N2)N)C#N)C)C#N |
SMILES |
CC1=C(C2=C(C1=CC3=CC(=CC=C3)F)C(=C(C(=N2)N)C#N)C)C#N |
Canonical SMILES |
CC1=C(C2=C(C1=CC3=CC(=CC=C3)F)C(=C(C(=N2)N)C#N)C)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.